Cas no 104256-95-3 (Thiazole,5-methyl-2-propyl-)

Thiazole,5-methyl-2-propyl- structure
Thiazole,5-methyl-2-propyl- structure
Product Name:Thiazole,5-methyl-2-propyl-
CAS No:104256-95-3
MF:C7H11NS
MW:141.23394036293
CID:126120
PubChem ID:6428776
Update Time:2025-04-18

Thiazole,5-methyl-2-propyl- Chemical and Physical Properties

Names and Identifiers

    • Thiazole,5-methyl-2-propyl-
    • 5-Methyl-2-propyl-1,3-thiazole
    • Thiazole, 5-methyl-2-propyl-
    • 5-methyl-2-propylthiazole
    • 104256-95-3
    • Thiazole, 5-methyl-2-propyl
    • WRHYOYIOVMOZCU-UHFFFAOYSA-N
    • SCHEMBL7894770
    • Inchi: 1S/C7H11NS/c1-3-4-7-8-5-6(2)9-7/h5H,3-4H2,1-2H3
    • InChI Key: WRHYOYIOVMOZCU-UHFFFAOYSA-N
    • SMILES: S1C(C)=CN=C1CCC

Computed Properties

  • Exact Mass: 141.06122053g/mol
  • Monoisotopic Mass: 141.06122053g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 85
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 41.1Ų

Experimental Properties

  • PSA: 41.13000
  • LogP: 2.40400
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